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Discovering an error in a published work is a common part of the scientific process. Journals
have established procedures for corrections, typically through a corrigendum (for author
errors) or an erratum (for publisher errors). But what happens when the correction notice itself
is incorrect? This guide provides clear steps and answers for researchers, scientists, and drug
development professionals facing this unique challenge.

Frequently Asked Questions (FAQS)
Q1: I've found an error in a published corrigendum.
What is the first thing | should do?

The first and most crucial step is to contact the journal's editorial office immediately. Prepare a
clear, concise, and professional email detailing the new error. It is essential to provide specific
information to help the editors understand the situation quickly.

Your communication should include:
o The full citation of the original article.
e The full citation of the published corrigendum.

o A precise description of the error within the corrigendum.
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e The correct information that should have been published.

e Any supporting evidence or explanation that clarifies the necessity of the new correction.

Q2: Is it possible to publish a second corrigendum to
correct the first one?

Yes, it is possible. While uncommon, journals can issue a second corrigendum if a significant
error exists in the first. The United Nations Editorial Manual, for instance, outlines a procedure
where an error in a corrigendum is corrected by issuing a new one with an incremented
number (e.g., /Corr.2).[1] The primary goal of reputable journals is to maintain the integrity and
accuracy of the scientific record.[2][3] Therefore, they will typically have a process to address
such situations.

Q3: What is the formal process for correcting an
incorrect corrigendum?

The process mirrors the procedure for an initial correction.[4] After you contact the journal, the
editorial team will evaluate the request to determine the severity and cause of the error.[4] The
editors, often in consultation with peer-reviewers and the original authors, will decide on the
appropriate course of action. This decision-making process involves consultation with the
paper's authors, but the final determination rests with the editor.

Q4: Who is responsible if the new error was introduced
by the publisher?

If the error in the corrigendum was introduced by the journal during the production process, it
is considered an "erratum.” In this case, the publisher is responsible for issuing a correction,
and there should be no cost to the authors.[4]

Q5: What if the error was another oversight by the
author?

If the error in the corrigendum is a result of another author oversight, the journal will still likely
agree to a correction if it impacts the scientific record or the paper's reproducibility.[5] Some
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journals may classify this as a "Discretionary Corrigendum” and reserve the right to charge a

fee for processing the second correction, as it is the author's responsibility.[4]

Troubleshooting Guide: Error in a Corrigendum

This table summarizes the recommended actions and potential outcomes when you identify an

error in a published correction notice.

Problem / Scenario

Recommended Action

Potential Outcome(s)

A minor typographical error in
the corrigendum that does not
alter the scientific meaning
(e.g., a spelling mistake in a

non-critical word).

Contact the journal's editorial
office to inquire. Provide the

details of the typo.

The journal may decide no
formal action is needed if the
error is insignificant.[6] They
might correct the online

version without a new notice.

A significant error in the
corrigendum that affects data,
interpretation, or scientific
accuracy (e.g., wrong number,

incorrect unit, flawed figure).

Immediately contact the
journal's editorial office with a
detailed explanation, quoting
the incorrect and corrected
text/data.[4]

The journal will likely initiate a
process to publish a second
corrigendum or an erratum to

correct the record.[1]

The author list or affiliations
are still incorrect after the first

corrigendum.

Contact the journal with the
correct author information. All
co-authors should be in
agreement and may need to
sign the request.[7]

Journals typically publish
corrigenda to correct the
author list.[5] A second

correction will likely be issued.

The first corrigendum
introduced a new ambiguity or

misunderstanding.

Prepare a clear justification of
how the corrigendum created
confusion and provide
unambiguous wording. Submit

this to the journal editor.

The editor will review the case,
possibly with peer-reviewers,
and decide on publishing a

clarifying second corrigendum.

Workflow for Addressing an Error in a Corrigendum

The following diagram illustrates the logical workflow for a researcher who discovers an error in

a published corrigendum.
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Error Identified in
Published Corrigendum

Prepare Detailed Documentation:
- Original Article Citation
- Corrigendum Citation
- Description of New Error
- Correct Information

Contact Journal Editorial Office

Journal Evaluates Severity
and Cause of Error

Insignificant Error ignificant Error

Outcome: No Action Required

(Error deemed insignificant) Outcome: New Correction Published

Record Remains Unchanged Determine Correction Type

Publisher's Fault Alithor's Fault

] Author Error:
Publisher Error: .
Second Corrigendum Issued
New Erratum Issued
(Fee may apply)

Scientific Record Corrected

Click to download full resolution via product page

Caption: Workflow for handling an error found within a published corrigendum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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